N-(4-chlorobenzo[d]thiazol-2-yl)-N-(pyridin-2-ylmethyl)-2-(thiophen-2-yl)acetamide

• IUPAC Name: N-(4-chloro-1,3-benzothiazol-2-yl)-N-(pyridin-2-ylmethyl)-2-thiophen-2-ylacetamide
• InChI: InChI=1S/C19H14ClN3OS2/c20-15-7-3-8-16-18(15)22-19(26-16)23(12-13-5-1-2-9-21-13)17(24)11-14-6-4-10-25-14/h1-10H,11-12H2
• InChI Key: RXYXGZGSPPWPEF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=NC(=C1)CN(C2=NC3=C(S2)C=CC=C3Cl)C(=O)CC4=CC=CS4
• Molecular Formula: C19H14ClN3OS2
• Molecular Weight: 399.9 g/mol

Description

N-(4-chlorobenzo[d]thiazol-2-yl)-N-(pyridin-2-ylmethyl)-2-(thiophen-2-yl)acetamide is a useful research compound. Its molecular formula is C19H14ClN3OS2 and its molecular weight is 399.91. The purity is usually 95%.
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Scientific Research Applications

Phosphoinositide 3-Kinase (PI3K)/mTOR Dual Inhibitors

Research on compounds structurally related to the mentioned chemical, particularly focusing on phosphoinositide 3-kinase (PI3K)/mammalian target of rapamycin (mTOR) dual inhibitors, has revealed insights into metabolic stability improvements through heterocyclic analogues. These studies suggest potential therapeutic applications in targeting specific cellular pathways involved in various diseases, including cancer (Stec et al., 2011).

Synthesis and Biological Activities

The synthesis and biological activities of compounds containing thiadiazole, similar to the structural components of the chemical of interest, have been explored for antifungal and insecticidal activities. Such studies indicate the chemical's potential utility in agricultural applications and the development of new pesticides (Zhou Bing-se, 2013).

Src Kinase Inhibitory and Anticancer Activities

N-benzyl substituted acetamide derivatives, incorporating elements from the compound's structure, have been synthesized and evaluated for their inhibitory activities against Src kinase, a critical enzyme in cancer progression. These compounds demonstrate potential as anticancer agents, opening avenues for novel cancer therapies (Fallah-Tafti et al., 2011).

Antitumor Evaluation

Investigations into N-substituted-2-amino-1,3,4-thiadiazoles have shown significant antitumor activities. These studies provide a foundation for further exploration into the compound's potential for cancer treatment, showcasing the importance of structural analogs in medicinal chemistry (Hamama et al., 2013).

Optoelectronic Properties

Research into thiazole-based polythiophenes, which share structural motifs with the compound , highlights the optoelectronic properties of these materials. Such studies are crucial for the development of novel materials for electronic and photovoltaic applications (Camurlu & Guven, 2015).